![molecular formula C26H28N4O6S2 B2429746 2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide CAS No. 689752-84-9](/img/structure/B2429746.png)
2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C26H28N4O6S2 and its molecular weight is 556.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radiosynthesis and Imaging Applications
One notable application of related compounds is in the field of radiosynthesis and imaging. Compounds within the same family have been used to synthesize selective radioligands for imaging translocator proteins (18 kDa) using positron emission tomography (PET). These compounds are designed with a fluorine atom, allowing labeling with fluorine-18, a critical aspect for in vivo imaging. This application demonstrates the potential of thieno[2,3-d]pyrimidin derivatives in the development of diagnostic tools and the study of neurological disorders (Dollé et al., 2008).
Antimicrobial and Anti-inflammatory Agents
Another application area is the synthesis of novel compounds derived from related chemical structures for potential use as anti-inflammatory and analgesic agents. Studies have shown that derivatives of thieno[2,3-d]pyrimidine possess significant inhibitory activity against cyclooxygenase enzymes, displaying analgesic and anti-inflammatory effects. This suggests their potential application in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Antitumor Activity
Thieno[2,3-d]pyrimidine derivatives have also been investigated for their antitumor activities. New derivatives have been synthesized and evaluated against various human cancer cell lines. Some of these compounds displayed potent anticancer activity, comparable to established chemotherapy drugs, indicating their potential as novel antitumor agents (Hafez & El-Gazzar, 2017).
Anticonvulsant Agents
Further research has explored the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. These studies involve direct synthesis and pharmacological evaluation, demonstrating moderate anticonvulsant activity and providing insights into the structure-activity relationship for future drug development (Severina et al., 2020).
properties
IUPAC Name |
2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-4a,7a-dihydrothieno[2,3-d]pyrimidin-1-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N4O6S2/c1-4-36-20-9-7-19(8-10-20)30-24(32)23-16(2)17(3)37-25(23)29(26(30)33)15-22(31)28-14-13-18-5-11-21(12-6-18)38(27,34)35/h5-12,23,25H,4,13-15H2,1-3H3,(H,28,31)(H2,27,34,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWATYXVAIJZGQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3C(N(C2=O)CC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N)SC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
558.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.